Cas no 2094335-85-8 (3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride)

• Product Name: 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride
• CAS No: 2094335-85-8
• MF: C₉H₉FN₂O₄S₂
• MW: 292.307163000107
• CID: 5408313
• Update Time: 2025-05-21

3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride

• Inchi： 1S/C9H9FN2O4S2/c1-7(6-11)12-18(15,16)9-4-2-3-8(5-9)17(10,13)14/h2-5,7,12H,1H3
• InChI Key： ATMGSDOZADDYLQ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(S(NC(C#N)C)(=O)=O)=C1

Experimental Properties

• Density: 1.479±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.6±55.0 °C(Predicted)
• pka: 5.94±0.50(Predicted)

Additional information on 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride

Professional Introduction to Compound with CAS No. 2094335-85-8 and Product Name: 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride

The compound with the CAS number 2094335-85-8 and the product name 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both sulfonyl and fluoro substituents, along with the unique (1-cyanoethyl)amino moiety, makes it a versatile intermediate for various chemical transformations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The sulfonyl fluoride group in this compound is particularly noteworthy, as it serves as a crucial functional handle for further derivatization. This feature has opened up new avenues for the synthesis of novel bioactive molecules, including potential therapeutic agents.

The (1-cyanoethyl)amino part of the molecule introduces a cyano group adjacent to an amine, which can participate in various reactions such as nucleophilic substitution and condensation reactions. This structural motif is often employed in medicinal chemistry to modulate physicochemical properties like solubility and lipophilicity. The combination of these functional groups makes 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride a valuable building block for constructing complex molecules.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry. For instance, sulfonyl derivatives have been extensively studied for their role in inhibiting enzymes and receptors involved in various diseases. The benzenesulfonyl fluoride moiety in this compound is particularly interesting, as it can be selectively converted into other sulfonyl derivatives under controlled conditions. This reactivity has been exploited in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and inflammation.

Moreover, the fluorine atom in sulfonyl fluoride groups is known to enhance the bioavailability of drugs by improving their resistance to metabolic degradation. This property has made fluorinated sulfonyls a preferred choice in drug design. The compound with CAS No. 2094335-85-8 leverages this advantage, making it a promising candidate for further development into pharmacologically active agents.

In synthetic chemistry, this compound serves as a versatile intermediate for constructing more complex structures. The presence of both sulfonyl and fluoro groups allows for multiple reaction pathways, enabling chemists to tailor the molecule's properties as needed. For example, the sulfonyl group can be used to introduce additional functional groups via nucleophilic aromatic substitution, while the fluoro group can be retained or modified through metal-catalyzed cross-coupling reactions.

Recent advancements in flow chemistry have also demonstrated the utility of this compound in continuous manufacturing processes. Flow reactors provide precise control over reaction conditions, leading to higher yields and purities. The ability to efficiently produce intermediates like 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride under flow conditions has significant implications for industrial-scale synthesis and drug development.

The pharmaceutical industry continues to explore novel ways to incorporate fluorine into drug molecules due to its favorable pharmacokinetic properties. The compound with CAS No. 2094335-85-8 exemplifies this trend by combining multiple functional groups that enhance its utility as a pharmaceutical intermediate. Its potential applications span across various therapeutic areas, including oncology, neurology, and immunology.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, exploring new derivatives of this compound could uncover novel biological activities that may lead to breakthroughs in drug discovery. The versatility of 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride makes it a cornerstone in modern chemical biology and pharmaceutical research.

In conclusion, the compound with CAS No. 2094335-85-8 and its product name 3-[[(1-Cyanoethyl)amino]sulfonyl]benzenesulfonyl fluoride represents a significant contribution to the field of chemical biology and pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for researchers aiming to synthesize novel bioactive molecules. As advancements continue in synthetic chemistry and drug design, this compound is poised to play an increasingly important role in the discovery and development of new therapeutic agents.